Cas no 1036556-56-5 (2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride)

2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 4-methylphenyl group and a piperidine moiety, presented as its hydrochloride salt. This structure imparts stability and enhanced solubility, making it suitable for pharmaceutical and biochemical research applications. The oxadiazole ring contributes to its potential as a scaffold for bioactive molecules, while the piperidine group may influence binding affinity in receptor studies. The hydrochloride form ensures improved handling and storage properties. This compound is of interest in medicinal chemistry for its potential role in developing novel therapeutic agents, particularly in CNS or metabolic disorder research. Its well-defined structure allows for precise modifications in drug discovery workflows.

2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride structure

1036556-56-5 structure

Product name:2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride

CAS No:1036556-56-5

MF:C₁₄H₁₇N₃O

MW:243.304282903671

CID:4568902

2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- Piperidine, 2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-
- 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride
- Inchi： 1S/C14H17N3O/c1-10-5-7-11(8-6-10)13-16-14(18-17-13)12-4-2-3-9-15-12/h5-8,12,15H,2-4,9H2,1H3
- InChI Key： FLDHDLZFWHEFMY-UHFFFAOYSA-N
- SMILES： N1CCCCC1C1ON=C(C2=CC=C(C)C=C2)N=1

2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM484654-1g	5-(Piperidin-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole hydrochloride	1036556-56-5	95%	1g	$376	2023-02-19
Alichem	A129008362-1g	5-(Piperidin-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole hydrochloride	1036556-56-5	95%	1g	$412.00	2023-09-04
Alichem	A129008362-10g	5-(Piperidin-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole hydrochloride	1036556-56-5	95%	10g	$1100.00	2023-09-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD341994-1g	5-(Piperidin-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole hydrochloride	1036556-56-5	95+%	1g	￥2611.0	2024-04-18
Alichem	A129008362-5g	5-(Piperidin-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole hydrochloride	1036556-56-5	95%	5g	$856.00	2023-09-04

2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride Related Literature

1. Carbon dots for lysosome targeting and imaging of lysosomal pH and Cys/Hcy in living cells†

Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
2. Cannabis sativa-derived carbon dots co-doped with N–S: highly efficient nanosensors for temperature and vitamin B12†

Pranav Tiwari,Navpreet Kaur,Vinay Sharma,Hyeonggon Kang,Jamal Uddin New J. Chem., 2019,43, 17058-17068
3. Bulk gold catalyzes hydride transfer in the Cannizzaro and related reactions†

Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
4. Cerium(iv) oxide nanoparticles induce sublethal changes in honeybees after chronic exposure†

Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
5. Characterisation of pillared clays by contrast-matching small-angle neutron scattering

Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride

Introduction to 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride (CAS No. 1036556-56-5)

2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride (CAS No. 1036556-56-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and features a unique oxadiazole ring, which contributes to its biological activity and pharmacological properties.

The structure of 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride is characterized by a piperidine ring linked to an oxadiazole moiety, which is itself substituted with a 4-methylphenyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various pharmaceutical applications.

Recent research has focused on the potential of 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride as a modulator of neurotransmitter systems. Studies have shown that this compound exhibits potent activity at serotonin and dopamine receptors, making it a promising lead for the development of novel treatments for neurological and psychiatric disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride effectively modulates serotonin 5-HT_1A receptors, which are implicated in conditions such as anxiety and depression.

In addition to its receptor modulating properties, 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases. A study published in the Inflammation Research journal reported that 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride significantly reduced inflammation in animal models of arthritis.

The pharmacokinetic properties of 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. These properties are crucial for the development of effective drug formulations that can be easily administered to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects and exhibits a favorable safety profile. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride (CAS No. 1036556-56-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for the development of new treatments for neurological disorders, psychiatric conditions, and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate the full scope of its therapeutic applications and contribute to advancements in medicinal chemistry.